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Compound of Interest

Compound Name: Etravirine D4

Cat. No.: B1139326 Get Quote

This document provides comprehensive safety protocols and logistical information for the

handling and disposal of Etravirine D4, a deuterated analog of the non-nucleoside reverse

transcriptase inhibitor, Etravirine. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling Etravirine D4, appropriate personal protective equipment is mandatory to

prevent exposure. The recommended PPE includes, but is not limited to, the following:

PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile

gloves.

Prevents skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects eyes from dust

particles and splashes.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) or a self-contained

breathing apparatus for

activities with a high potential

for aerosolization.[1]

Prevents inhalation of the

powdered compound.

Body Protection
A disposable gown or a

dedicated lab coat.

Protects skin and clothing from

contamination.
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Handling and Storage Protocols
Engineering Controls:

All manipulations of solid Etravirine D4 should be performed in a certified chemical fume

hood or a glove box to minimize inhalation exposure.

Ensure adequate ventilation in the laboratory space.[1]

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by covering it with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so within a ventilated enclosure to control dust.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing and aerosolization.

Post-Handling: After handling, wipe down the work area with an appropriate decontaminating

solution. Remove and dispose of PPE as outlined in the disposal plan. Wash hands

thoroughly with soap and water.

Storage:

Store Etravirine D4 in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, refer to the manufacturer's recommendations, which may include

storage at -20°C or -80°C.

Spill Management and First Aid
In Case of a Spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Gently sweep the material into a designated hazardous waste container. Avoid creating dust.
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Clean the spill area with a suitable decontamination solution.

Dispose of all contaminated materials as hazardous waste.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste contaminated with Etravirine D4 must be treated as hazardous pharmaceutical

waste and disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Collection:

Solid Waste: All disposable PPE, contaminated bench paper, and other solid materials

should be placed in a clearly labeled, sealed, and puncture-resistant hazardous waste

container.

Liquid Waste: Solutions containing Etravirine D4 should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Sharps: Any contaminated sharps should be placed in a designated sharps container for

hazardous waste.

Disposal Procedure:

Do not dispose of Etravirine D4 down the drain or in regular trash.
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Arrange for a licensed hazardous waste disposal company to collect and dispose of the

waste, typically through incineration.

Quantitative Data
Limited quantitative toxicity data for Etravirine D4 is available. The data for the parent

compound, Etravirine, is provided for reference.

Data Point Value Species Source

Acute Oral Toxicity

(Etravirine)

Harmful if swallowed

(Category 4).[1]
N/A [1]

Eye Irritation

(Etravirine)

Causes serious eye

irritation (Category

2A).

N/A

Occupational

Exposure Limits
Not established. N/A

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling Etravirine D4 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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